Cas no 1212929-58-2 ((S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE)

(S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE structure
1212929-58-2 structure
Product Name:(S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
CAS No:1212929-58-2
MF:C7H6ClF3N2
MW:210.584150791168
CID:5713662
PubChem ID:97296496
Update Time:2023-10-17

(S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

    • 1212929-58-2
    • (S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
    • 4-Pyridinemethanamine, 2-chloro-α-(trifluoromethyl)-, (αS)-
    • Inchi: 1S/C7H6ClF3N2/c8-5-3-4(1-2-13-5)6(12)7(9,10)11/h1-3,6H,12H2/t6-/m0/s1
    • InChI Key: UKFBIPTYPLUXAK-LURJTMIESA-N
    • SMILES: ClC1C=C(C=CN=1)[C@@H](C(F)(F)F)N

Computed Properties

  • Exact Mass: 210.0171604g/mol
  • Monoisotopic Mass: 210.0171604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.420±0.06 g/cm3(Predicted)
  • Boiling Point: 266.1±40.0 °C(Predicted)
  • pka: 2.56±0.50(Predicted)

(S)-1-(2-CHLOROPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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(s)-1-(2-Chloropyridin-4-yl)-2,2,2-trifluoroethan-1-amine
1212929-58-2 98%
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¥7150.00 2024-08-09
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